Cas no 28289-83-0 (Benzene,1-nitro-4-(1-propyn-1-yl)-)

Benzene,1-nitro-4-(1-propyn-1-yl)- structure
28289-83-0 structure
Product Name:Benzene,1-nitro-4-(1-propyn-1-yl)-
CAS No:28289-83-0
MF:C9H7NO2
MW:161.157382249832
CID:251994
PubChem ID:11309680
Update Time:2025-04-19

Benzene,1-nitro-4-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-nitro-4-(1-propyn-1-yl)-
    • Benzene,1-nitro-4-(1-propynyl)- (8CI,9CI)
    • 1-nitro-4-prop-1-ynylbenzene
    • SCHEMBL9843191
    • DTXSID50461864
    • 1-Nitro-4-(prop-1-yn-1-yl)benzene
    • 28289-83-0
    • Benzene, 1-nitro-4-(1-propynyl)- (8CI,9CI)
    • Inchi: 1S/C9H7NO2/c1-2-3-8-4-6-9(7-5-8)10(11)12/h4-7H,1H3
    • InChI Key: WZXVLUCWGSZORJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(C#CC)=CC=1)=O

Computed Properties

  • Exact Mass: 161.04771
  • Monoisotopic Mass: 161.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14

Benzene,1-nitro-4-(1-propyn-1-yl)- Related Literature

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